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Compound of Interest

Compound Name: [Ni(dtbbpy)(H2O)4]Cl2

Cat. No.: B16072542

Get Quote

An in-depth guide to the crystal structure of the [Ni(dtbbpy)(H2O)4]Cl2 complex for

researchers, scientists, and drug development professionals. This document provides a

comprehensive overview of the compound's crystallographic data, a detailed experimental

protocol for its synthesis, and a visualization of its molecular structure.

Introduction
The coordination complex [Ni(dtbbpy)(H2O)4]Cl2, where dtbbpy is 4,4'-di-tert-butyl-2,2'-

bipyridine, is a significant compound in the field of catalysis. Its well-defined structure and

stability make it a valuable precatalyst in various chemical transformations. Understanding its

crystal structure is paramount for elucidating reaction mechanisms and designing more efficient

catalytic systems. This guide presents the detailed crystal structure of this complex, based on

X-ray crystallographic analysis.

Crystal Structure Analysis
The crystal structure of [Ni(dtbbpy)(H2O)4]Cl2 has been determined by single-crystal X-ray

diffraction. The nickel(II) ion is in a distorted octahedral coordination environment. The two

nitrogen atoms of the dtbbpy ligand and two oxygen atoms from two water molecules occupy
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the equatorial positions, while two additional water molecules are coordinated in the axial

positions. The chloride ions act as counterions and are not directly bonded to the nickel center.

Crystallographic Data
The crystallographic data for [Ni(dtbbpy)(H2O)4]Cl2 is summarized in the following table. This

data was obtained from the supporting information of a publication in ACS Catalysis.

Parameter Value

Chemical Formula C₁₈H₃₂Cl₂N₂NiO₄

Formula Weight 470.06 g/mol

Crystal System Monoclinic

Space Group P2₁/n

a (Å) 10.396(3)

b (Å) 13.596(4)

c (Å) 16.011(5)

α (°) 90

β (°) 96.654(5)

γ (°) 90

Volume (Å³) 2250.9(11)

Z 4

Density (calculated) (g/cm³) 1.387

Absorption Coefficient (mm⁻¹) 1.253

F(000) 992

Selected Bond Lengths and Angles
Key bond lengths and angles around the nickel center are provided below to illustrate the

coordination geometry.
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Bond Length (Å) Angle Angle (°)

Ni(1)-N(1) 2.079(3) N(1)-Ni(1)-N(2) 77.53(12)

Ni(1)-N(2) 2.083(3) O(1)-Ni(1)-O(2) 90.34(12)

Ni(1)-O(1) 2.094(3) O(3)-Ni(1)-O(4) 178.05(13)

Ni(1)-O(2) 2.100(3) N(1)-Ni(1)-O(1) 170.18(12)

Ni(1)-O(3) 2.071(3) N(1)-Ni(1)-O(2) 93.30(12)

Ni(1)-O(4) 2.069(3) N(2)-Ni(1)-O(1) 93.47(12)

N(2)-Ni(1)-O(2) 170.81(12)

N(1)-Ni(1)-O(3) 89.26(12)

N(1)-Ni(1)-O(4) 92.42(12)

N(2)-Ni(1)-O(3) 90.96(12)

N(2)-Ni(1)-O(4) 88.02(12)

O(1)-Ni(1)-O(3) 89.39(12)

O(1)-Ni(1)-O(4) 89.10(12)

O(2)-Ni(1)-O(3) 90.07(12)

O(2)-Ni(1)-O(4) 89.47(12)

Experimental Protocols
Synthesis of [Ni(dtbbpy)(H2O)4]Cl2
The synthesis of the title complex is a straightforward procedure.[1]

Materials:

Nickel(II) chloride hexahydrate (NiCl₂·6H₂O)

4,4'-Di-tert-butyl-2,2'-bipyridine (dtbbpy)
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Ethanol

Procedure:

In a round-bottom flask, dissolve one equivalent of NiCl₂·6H₂O in a minimal amount of

ethanol.

In a separate flask, dissolve one equivalent of dtbbpy in ethanol.

Add the dtbbpy solution dropwise to the nickel chloride solution while stirring.

A precipitate will form upon addition.

Continue stirring the mixture at room temperature for a few hours.

Collect the solid product by vacuum filtration.

Wash the solid with a small amount of cold ethanol and then with diethyl ether.

Dry the product under vacuum to yield [Ni(dtbbpy)(H2O)4]Cl2 as a crystalline solid.

Single-Crystal X-ray Diffraction
Instrumentation:

A suitable single-crystal X-ray diffractometer equipped with a CCD detector and a graphite-

monochromated Mo Kα radiation source (λ = 0.71073 Å).

Procedure:

A suitable single crystal of the complex is selected and mounted on a goniometer head.

Data collection is performed at a controlled temperature, typically 100-293 K.

The structure is solved by direct methods and refined by full-matrix least-squares on F².

All non-hydrogen atoms are refined anisotropically.

Hydrogen atoms are placed in calculated positions and refined using a riding model.
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Visualization of the Molecular Structure
The coordination environment of the Nickel(II) ion in [Ni(dtbbpy)(H2O)4]Cl2 is depicted in the

following diagram.
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Coordination of Ni(II) in the complex.

Conclusion
This technical guide provides a detailed overview of the crystal structure of [Ni(dtbbpy)
(H2O)4]Cl2. The presented crystallographic data, bond lengths, and angles offer valuable

insights into the geometry of the complex. The detailed experimental protocols for its synthesis
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and characterization serve as a practical resource for researchers in the field. This information

is crucial for understanding the reactivity of this important nickel catalyst and for the rational

design of new catalytic systems for applications in organic synthesis and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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